Cas no 1483939-79-2 (1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 1483939-79-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6585048
• PubChem ID: 96629276
• Update Time: 2025-08-04

1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid
• EN300-1790602
• 1483939-79-2

• Inchi： 1S/C10H13NO2/c12-9(13)10(4-1-2-5-10)8-3-6-11-7-8/h3,6-7,11H,1-2,4-5H2,(H,12,13)
• InChI Key： PWXUMALYDDEELQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CNC=2)CCCC1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic Acid (CAS No: 1483939-79-2)

1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid, identified by the CAS number 1483939-79-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which combines a cyclopentane ring with a pyrrole moiety and a carboxylic acid group, has been the subject of extensive research due to its unique structural features and potential applications in drug development.

The molecular structure of 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid is characterized by a cyclopentane ring fused with a pyrrole group at the 3-position, along with a carboxylic acid substituent at the 1-position. This arrangement imparts the molecule with both aromatic and aliphatic properties, making it a versatile compound for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various disease states including cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, several methods have been reported for the preparation of 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid. These include traditional organic synthesis techniques as well as more advanced methodologies that leverage catalytic processes and green chemistry principles. The choice of synthetic route often depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The pharmacokinetic properties of 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid have also been investigated, with particular attention to its absorption, distribution, metabolism, and excretion profiles. Understanding these parameters is crucial for evaluating its potential as an orally bioavailable drug candidate.

In addition to its pharmacological applications, 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid has been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its reactivity under different reaction conditions has been thoroughly examined, providing valuable insights into its utility in organic synthesis.

The latest research findings on in vitro and in vivo models have further underscored the potential therapeutic benefits of this compound. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in disease progression, suggesting its role in developing novel treatments for conditions such as Alzheimer's disease or chronic inflammatory diseases.

In conclusion, 1-(1H-pyrrol-3-yl)cyclopentane-1-carboxylic acid, with its unique structure and promising biological activity, continues to be a focal point in scientific research. As advancements in synthetic methods and pharmacological studies unfold, this compound holds great promise for contributing to the development of innovative therapeutic agents.